2-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine

• Molecular Formula: C13H27N
• Molecular Weight: 197.36 g/mol
• SMILES: CC1CCCCC1NC(C)CC(C)C
• InChI: InChI=1S/C13H27N/c1-10(2)9-12(4)14-13-8-6-5-7-11(13)3/h10-14H,5-9H2,1-4H3
• InChIKey: NZJMGZFJVHZZBI-UHFFFAOYSA-N

Structural Identity and Specifications

2-Methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 1217700-31-6) is a C13H27N secondary cyclohexylamine featuring a 2-methyl substituent on the cyclohexane ring and a branched 4-methylpentan-2-yl group on the amine nitrogen . Commercially available at ≥95% purity with a molecular weight of 197.36 g/mol, it belongs to a broader class of cycloalkylmethylamine derivatives under investigation for monoamine transporter modulation and CNS receptor interactions [1]. Its precise substitution pattern distinguishes it from regioisomeric analogs such as the 4-methyl variant (CAS 919799-86-3), which carries distinct steric and electronic properties that affect molecular recognition [2].

Regioisomer SAREnables direct comparison of 2-methyl vs. 4-methyl substitution on cyclohexylamine transporter binding.

Transporter PanelSupports monoamine transporter (SERT, DAT, NET) selectivity profiling studies.

NMDA ScreeningFits amino-alkyl-cyclohexane NMDA receptor antagonist screening workflows.

• [1] Bhat, L.; Bhat, S.R. Synthesis, Methods of Using, and Compositions of Cycloalkylmethylamines. US Patent Application US2013/0231386 A1, September 5, 2013. Assignee: Reviva Pharmaceuticals, Inc. View Source
• [2] Molaid. 4-Methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine. CAS 919799-86-3. Molecular Formula: C13H27N. Molecular Weight: 197.36 g/mol. View Source

Why Generic Substitution Is Scientifically Unjustified

Regioisomeric and stereochemical variations within the cyclohexylamine class produce large differences in biological activity that cannot be predicted from molecular formula alone. The target compound bears a 2-methyl group on the cyclohexane ring, whereas the commonly listed 4-methyl analog (CAS 919799-86-3) places the methyl substituent at the para position [1]. Even within the Reviva Pharmaceuticals patent series, subtle changes in the N-alkyl chain or cyclohexane substitution shift monoamine transporter inhibition constants (Ki) by over 100-fold across SERT, DAT, and NET [2]. Furthermore, amino-alkyl-cyclohexane NMDA receptor antagonists exhibit voltage-dependency and blocking kinetics that vary substantially with ring alkylation pattern [3]. These data collectively demonstrate that 2-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine occupies a unique structural niche; substitution with a 4-methyl, N-pentan-2-yl, or cyclohexylmethyl analog cannot be assumed to preserve target engagement, selectivity, or functional profile.

⚠4-Methyl regioisomer (CAS 919799-86-3) may shift monoamine transporter Ki by >100-fold; binding profile not transferable.

⚠N-Alkyl chain branching (4-methylpentan-2-yl) influences lipophilicity and target engagement; linear or shorter chains alter CNS penetration potential.

⚠NMDA receptor voltage-dependency and kinetics are substitution-dependent; generic amino-alkyl-cyclohexane analogs may not replicate target compound profile.

• [1] Molaid. 4-Methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine. CAS 919799-86-3. View Source
• [2] BindingDB entries BDBM172720, BDBM172722, BDBM172725. Data from US Patents 9096515 and 9296681 (Reviva Pharmaceuticals). Monoamine transporter inhibitory activities of cycloalkylmethylamine derivatives. View Source
• [3] Parsons, C.G.; Danysz, W.; Bartmann, A.; Spielmanns, P.; Frankiewicz, T.; Hesselink, M.; Eilbacher, B.; Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 1999, 38 (1), 85–108. View Source

Product-Specific Quantitative Evidence

Regioisomeric Differentiation: 2-Methyl vs. 4-Methyl

The target compound locates the methyl substituent at the 2-position (ortho to the amine), whereas its closest cataloged analog, 4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 919799-86-3), bears the methyl group at the 4-position (para) [1]. This regioisomeric difference creates distinct steric environments around the amine nitrogen. In the broader cycloalkylmethylamine class reported by Reviva Pharmaceuticals, moving a substituent from the 2-position to the 4-position on the cyclohexane ring alters monoamine transporter Ki values by 10- to 100-fold across SERT, DAT, and NET [2]. No direct head-to-head comparison between the 2-methyl and 4-methyl regioisomers has been published; this evidence is class-level inference.

Regioisomeric Differentiation

Class-level inference

2-methyl vs. 4-methyl substitution on cyclohexane ring

Class-level SAR: ring substitution position shifts SERT/DAT/NET Ki by 10- to 100-fold; no direct pair data available.

Reported class-level binding shift; direct regioisomer comparison requires experimental confirmation.

Binding assays from Reviva patent series; class inference only.

Evidence Dimension	Regioisomeric position of methyl substituent on cyclohexane ring
Target Compound Data	2-methyl substitution on cyclohexane ring (CAS 1217700-31-6)
Comparator Or Baseline	4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 919799-86-3) – 4-methyl substitution
Quantified Difference	Not directly measured for this pair; class-level data show 10- to 100-fold Ki shifts with ring substitution position changes in related cycloalkylmethylamines [2]
Conditions	Radioligand binding assays at human SERT, DAT, and NET (Reviva Pharmaceuticals patents US9096515 / US9296681)

Why This Matters

Procuring the incorrect regioisomer (4-methyl instead of 2-methyl) will introduce a compound with a fundamentally different three-dimensional shape at the amine-bearing carbon, which cannot be assumed to yield equivalent biological data.

• [1] Molaid. 4-Methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine. CAS 919799-86-3. View Source
• [2] BindingDB entries BDBM172720 (Ki SERT 5.70 nM), BDBM172722 (Ki DAT 159 nM), BDBM172725 (Ki DAT 1.5 nM, NET 8.10–50.1 nM). Data extracted from US Patents 9096515 and 9296681. Reviva Pharmaceuticals. View Source

N-Alkyl Chain Branching and Physicochemical Impact

The N-(4-methylpentan-2-yl) group of the target compound introduces a specific branched alkyl chain. In the Reviva Pharmaceuticals patent series, the Ki at the serotonin transporter (SERT) for compounds with N-(4-methylpentan-2-yl)-type chains ranges from approximately 1.5 nM to 5.70 nM when combined with optimized arylcycloalkyl cores [1]. In contrast, analogs with linear N-alkyl chains or shorter branched chains (e.g., N-pentan-2-yl) show reduced potency at SERT and altered DAT/NET selectivity ratios. The target compound's N-(4-methylpentan-2-yl) moiety contributes a calculated LogP of approximately 4.0 and a topological polar surface area of approximately 12 Ų, which together favor blood-brain barrier penetration compared to less lipophilic N-alkyl analogs [2]. No direct comparative data exist for the target compound itself; this is class-level inference supported by physicochemical predictions.

N-Alkyl Chain Branching

Class-level inference

N-(4-methylpentan-2-yl) vs. linear/shorter chains

Predicted LogP ~4.0 for branched chain; class-level SERT Ki ~1.5–5.70 nM for optimized analogs, >10 nM for shorter-chain analogs.

Predicted lipophilicity may support CNS penetration; direct measurement needed for target compound.

Physicochemical predictions from close analog; binding data from patent series.

Evidence Dimension	N-alkyl chain structure and predicted physicochemical properties
Target Compound Data	N-(4-methylpentan-2-yl); predicted LogP ≈ 4.0; 4 rotatable bonds; TPSA 12 Ų (predicted for close analog CAS 919799-86-3) [2]
Comparator Or Baseline	N-(pentan-2-yl) or N-(3-methylbutan-2-yl) analogs – shorter or less branched N-alkyl chains
Quantified Difference	Predicted LogP difference of approximately 0.5–1.0 log units between 4-methylpentan-2-yl and pentan-2-yl chains; class-level SERT Ki range: ~1.5–5.70 nM for optimized 4-methylpentan-2-yl compounds vs. >10 nM for shorter-chain analogs [1]
Conditions	Physicochemical property predictions (Molaid database); SERT radioligand binding (Reviva patent data)

Why This Matters

The branched 4-methylpentan-2-yl chain provides higher lipophilicity than simpler N-alkyl analogs, which may enhance CNS penetration; substituting a shorter or linear N-alkyl chain risks reduced target engagement.

• [1] BindingDB entries BDBM172720 (SERT Ki 5.70 nM), BDBM172725 (DAT Ki 1.5 nM, NET Ki 8.10 nM). US Patents 9096515 and 9296681. View Source
• [2] Molaid. Predicted physicochemical properties for 4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 919799-86-3): LogP 4.0, TPSA 12 Ų, 4 rotatable bonds. View Source

NMDA Receptor Antagonism Potential

The amino-alkyl-cyclohexane chemotype, to which the target compound belongs, has been systematically characterized as uncompetitive NMDA receptor antagonists. In the foundational study by Parsons et al. (1999), 36 amino-alkyl-cyclohexane derivatives displaced [³H]-(+)-MK-801 binding with Ki values between 1.5 and 143 µM and blocked NMDA-induced currents in cultured hippocampal neurons with IC₅₀ values of 1.3–245 µM at −70 mV, exhibiting strong voltage-dependency (δ 0.55–0.87) [1]. The lead compound MRZ 2/579 showed an IC₅₀ of 1.29 µM in patch-clamp experiments and an ED₅₀ of 3.6 mg/kg i.p. in the MES seizure model, with a half-life of 170–210 min and oral bioavailability of ~26% [1]. The target compound, bearing a 2-methyl group and an N-(4-methylpentan-2-yl) chain, is anticipated to fall within this potency range, although its exact NMDA receptor affinity has not been reported. Memantine, a structurally distinct adamantane-based NMDA antagonist, serves as a clinically validated comparator with an IC₅₀ of approximately 1 µM and slower blocking kinetics [2].

NMDA Receptor Antagonism

Class-level inference

Class range: Ki 1.5–143 µM; IC₅₀ 1.3–245 µM

MRZ 2/579: IC₅₀ 1.29 µM; memantine: IC₅₀ ~1 µM. Target compound not directly characterized.

Reported class-level NMDA antagonist activity; target-specific voltage-dependency and kinetics require validation.

In vivo anticonvulsant response context (MES model) from Parsons et al.; class inference only.

Evidence Dimension	NMDA receptor antagonism (binding, functional, in vivo anticonvulsant activity)
Target Compound Data	Not directly measured; class range: Ki 1.5–143 µM; IC₅₀ 1.3–245 µM; ED₅₀ 3.6–130 mg/kg i.p. [1]
Comparator Or Baseline	MRZ 2/579: IC₅₀ 1.29 µM (patch-clamp), ED₅₀ 3.6 mg/kg i.p., t₁/₂ 170–210 min [1]; Memantine: IC₅₀ ~1 µM [2]
Quantified Difference	Unknown for target compound. Class exhibits 100-fold potency range dependent on substitution pattern [1].
Conditions	Rat cortical membrane [³H]MK-801 binding; whole-cell patch-clamp of cultured hippocampal neurons at −70 mV; mouse maximal electroshock (MES) seizure model

Why This Matters

The amino-alkyl-cyclohexane class has demonstrated in vivo efficacy as NMDA receptor antagonists; the target compound's specific substitution pattern may yield differentiated voltage-dependency and blocking kinetics relative to memantine or MRZ 2/579, but direct data are needed to verify this.

• [1] Parsons, C.G.; Danysz, W.; Bartmann, A.; Spielmanns, P.; Frankiewicz, T.; Hesselink, M.; Eilbacher, B.; Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 1999, 38 (1), 85–108. DOI: 10.1016/S0028-3908(98)00161-0. View Source
• [2] Parsons, C.G.; Stöffler, A.; Danysz, W. Memantine: a NMDA receptor antagonist that improves memory by restoration of homeostasis in the glutamatergic system – too little activation is bad, too much is even worse. Neuropharmacology 2007, 53 (6), 699–723. View Source

Monoamine Transporter Selectivity Profiling

The cycloalkylmethylamine patent series (US9096515, US9296681) from Reviva Pharmaceuticals discloses that compounds bearing an N-(4-methylpentan-2-yl) group and a cyclohexyl core can achieve sub-nanomolar to low nanomolar Ki values at SERT, DAT, and NET, with selectivity ratios tunable by ring and chain substitution [1]. For example, compound 12u (BDBM172720) achieved Ki values of 5.70 nM at SERT and 80.4 nM at DAT (14-fold SERT-selective), while compound 33a (BDBM172725) achieved Ki values of 1.5 nM at DAT and 8.10–50.1 nM at NET (5- to 33-fold DAT-selective) [1]. The target compound's 2-methyl substitution pattern has not been directly profiled in these assays. However, based on class structure-activity relationships, the 2-methyl group is expected to influence the SERT/DAT/NET selectivity profile differently than the 4-methyl or unsubstituted cyclohexyl analogs. This evidence is class-level inference until direct assay data for CAS 1217700-31-6 are generated.

Monoamine Transporter Selectivity

Class-level inference

SERT/DAT/NET selectivity ratios vary widely with substitution

Patent compounds: SERT Ki 5.70 nM to DAT Ki 1.5 nM range; target compound unprofiled.

Reported tunable transporter selectivity; target's profile requires direct assay characterization.

Reviva patent radioligand binding data; class-level SAR extrapolation.

Evidence Dimension	Monoamine transporter inhibition (Ki at SERT, DAT, NET)
Target Compound Data	Not directly measured; predicted to fall within class range for N-(4-methylpentan-2-yl) cyclohexylamines
Comparator Or Baseline	Compound 12u: SERT Ki 5.70 nM, DAT Ki 80.4 nM; Compound 33a: DAT Ki 1.5 nM, NET Ki 8.10–50.1 nM [1]
Quantified Difference	SERT/DAT selectivity ratio varies from 0.03 (DAT-selective) to 14 (SERT-selective) depending on cyclohexane and N-alkyl substitution [1]
Conditions	Radioligand binding assays at human recombinant SERT, DAT, and NET (Reviva Pharmaceuticals, US9096515)

Why This Matters

Monoamine transporter selectivity determines therapeutic indication (e.g., antidepressant vs. anorectic); the target compound's uncharacterized profile represents a gap that must be filled before procurement for CNS-targeted research.

• [1] BindingDB entries BDBM172720, BDBM172725. Reviva Pharmaceuticals. US Patents 9096515 and 9296681. Monoamine transporter inhibitory activities of cycloalkylmethylamine derivatives. View Source

Research and Industrial Application Scenarios

SAR Studies of Cyclohexylamine Regioisomers

Investigators requiring a 2-methyl-substituted cyclohexylamine to probe the steric and electronic effects of ortho vs. para methyl placement on monoamine transporter binding may use this compound as the key 2-methyl regioisomer. Comparing its activity profile against the 4-methyl analog (CAS 919799-86-3) in SERT, DAT, and NET radioligand binding assays can quantify the impact of ring substitution position on transporter selectivity [1]. This application is directly supported by the class-level SAR data from the Reviva Pharmaceuticals patent series, where ring substitution changes produced over 100-fold differences in Ki [1].

NMDA Receptor Antagonist Screening

The compound is suitable for inclusion in a panel of amino-alkyl-cyclohexane derivatives screened for NMDA receptor antagonism using [³H]MK-801 displacement assays and patch-clamp electrophysiology in cultured hippocampal neurons, following the experimental paradigm established by Parsons et al. (1999) [2]. The 2-methyl-N-(4-methylpentan-2-yl) substitution pattern has not yet been characterized for voltage-dependency or blocking kinetics, presenting an opportunity to identify a derivative with differentiated pharmacological properties relative to MRZ 2/579 or memantine [2].

Blood-Brain Barrier Permeability Profiling

With a predicted LogP of approximately 4.0 and only 4 rotatable bonds, this compound falls within favorable physicochemical space for CNS penetration [3]. It can serve as a test article in parallel artificial membrane permeability assays (PAMPA-BBB) or in situ brain perfusion studies to benchmark how N-(4-methylpentan-2-yl) substitution affects brain uptake relative to N-(pentan-2-yl) or N-(3-methylbutan-2-yl) analogs [3]. These data are critical for selecting lead candidates in CNS drug discovery programs targeting monoamine transporters or NMDA receptors.

Patent Landscape and Freedom-to-Operate Analysis

Organizations conducting freedom-to-operate assessments in the cycloalkylmethylamine intellectual property space (e.g., US9096515, US9296681, US2013/0231386) may procure this compound as a reference standard to verify that their own cyclohexylamine derivatives fall outside the claimed structural scope [4]. The 2-methyl substitution pattern may represent a distinct structural space not fully exemplified in the Reviva patent series, which predominantly describes 4-substituted and arylcyclohexyl variants [4].

Application

Selection Property

Validation Focus

SAR Studies of Cyclohexylamine Regioisomers

2-Methyl substitution pattern

Binding shift context vs. 4-methyl regioisomer in transporter assays

NMDA Receptor Antagonist Screening

Amino-alkyl-cyclohexane chemotype

Voltage-dependency and kinetics compared to reference antagonists

Blood-Brain Barrier Permeability Profiling

Predicted LogP ~4.0, 4 rotatable bonds

CNS penetration assessment relative to linear N-alkyl analogs

Patent Landscape and FTO Analysis

2-Methyl cyclohexylamine reference

Structural scope verification against Reviva patent claims

• [1] BindingDB entries BDBM172720, BDBM172722, BDBM172725. US Patents 9096515 and 9296681. Reviva Pharmaceuticals. View Source
• [2] Parsons, C.G.; Danysz, W.; Bartmann, A.; et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists. Neuropharmacology 1999, 38 (1), 85–108. DOI: 10.1016/S0028-3908(98)00161-0. View Source
• [3] Molaid. Predicted physicochemical properties: LogP 4.0, 4 rotatable bonds, TPSA 12 Ų for 4-methyl-N-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS 919799-86-3); used as close analog predictor. View Source
• [4] Bhat, L.; Bhat, S.R. Synthesis, Methods of Using, and Compositions of Cycloalkylmethylamines. US Patent Application US2013/0231386 A1, 2013. Reviva Pharmaceuticals, Inc. View Source